Cas no 936116-22-2 ((1R,2S)-Tapentadol-O-methyl)

• Product Name: (1R,2S)-Tapentadol-O-methyl
• CAS No: 936116-22-2
• CID: 4736717
• Update Time: 2025-10-17

(1R,2S)-Tapentadol-O-methyl Chemical and Physical Properties

Names and Identifiers

• Tapentadol Impurity 3
• (1R,2S)-Tapentadol-O-methyl

Additional information on (1R,2S)-Tapentadol-O-methyl

Professional Introduction to Compound CAS No. 936116-22-2 and Product Name (1R,2S)-Tapentadol-O-methyl

The compound with the CAS number 936116-22-2 and the product name (1R,2S)-Tapentadol-O-methyl represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the opioid analgesic class, specifically designed to offer pain relief through a unique mechanism of action. The (1R,2S) configuration of Tapentadol-O-methyl is critical in determining its pharmacological properties, including its efficacy and safety profile.

Tapentadol-O-methyl is a derivative of Tapentadol, a synthetic opioid that combines both mu-opioid receptor agonism and norepinephrine reuptake inhibition. This dual mechanism contributes to its potent analgesic effects while potentially reducing the risk of respiratory depression associated with traditional opioids. The O-methylation of Tapentadol enhances its metabolic stability and bioavailability, making it a promising candidate for clinical use.

Recent research has highlighted the importance of stereochemistry in opioid analgesics. The (1R,2S) configuration of Tapentadol-O-methyl has been shown to optimize its binding affinity to opioid receptors while minimizing side effects such as constipation and nausea. Studies have demonstrated that this specific isomer exhibits a higher selectivity for mu-opioid receptors compared to other opioids, which translates to more effective pain relief with a reduced risk of adverse reactions.

The pharmacokinetic profile of (1R,2S)-Tapentadol-O-methyl has been extensively studied in preclinical and clinical trials. Its rapid absorption and moderate half-life make it suitable for both acute and chronic pain management. Additionally, its ability to cross the blood-brain barrier efficiently ensures that it reaches therapeutic levels in the central nervous system quickly, providing rapid onset of action.

In clinical settings, (1R,2S)-Tapentadol-O-methyl has shown promise in treating moderate to severe pain conditions. Its balanced efficacy and safety profile make it an attractive option for patients who require long-term pain management but are concerned about the risks associated with traditional opioids. Clinical trials have reported significant improvements in pain scores and quality of life for patients receiving this compound.

The synthesis of (1R,2S)-Tapentadol-O-methyl involves sophisticated chemical methodologies that ensure high purity and yield. Advanced techniques in chiral synthesis are employed to achieve the desired stereochemical configuration. These methods include asymmetric hydrogenation and enzymatic resolution, which are critical in producing pharmaceutical-grade compounds with minimal impurities.

From a regulatory perspective, (1R,2S)-Tapentadol-O-methyl is subject to stringent quality control measures to ensure compliance with international pharmaceutical standards. Manufacturers must adhere to Good Manufacturing Practices (GMP) to guarantee the safety and efficacy of the final product. Regulatory agencies closely monitor the production process to prevent contamination and ensure that the compound meets all required specifications.

The future development of (1R,2S)-Tapentadol-O-methyl is likely to focus on optimizing its pharmacological properties further. Researchers are exploring novel formulations that could enhance its bioavailability or reduce its potential for abuse. Additionally, studies are being conducted to understand its long-term effects and potential interactions with other medications.

The role of computational chemistry in designing and optimizing compounds like (1R,2S)-Tapentadol-O-methyl cannot be overstated. Molecular modeling techniques allow researchers to predict how different structural modifications will affect the compound's behavior at a molecular level. This approach accelerates the drug discovery process by enabling virtual screening of potential candidates before they are synthesized in the lab.

In conclusion, (1R,2S)-Tapentadol-O-methyl represents a significant advancement in opioid analgesic therapy. Its unique mechanism of action, favorable pharmacokinetic profile, and strong clinical evidence support its potential as an effective pain management solution. As research continues to uncover new insights into its pharmacology and metabolism, this compound is poised to play an important role in modern pain management strategies.